Cas no 1468954-20-2 (5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)-
• CAS No: 1468954-20-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5274069
• Update Time: 2025-09-27

5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)-
• 4-Methyl-2-(tetrahydrofuran-3-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H12N2O3/c1-6-8(10(13)14)4-11-9(12-6)7-2-3-15-5-7/h4,7H,2-3,5H2,1H3,(H,13,14)
• InChI Key： NSIIAUMOCJBZDA-UHFFFAOYSA-N
• SMILES： C1(C2CCOC2)=NC=C(C(O)=O)C(C)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)-

Introduction to 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- CAS No. 1468954-20-2

5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)-, identified by the chemical identifier CAS No. 1468954-20-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyrimidine core appended with a carboxylic acid group at the 5-position, a methyl substituent at the 4-position, and a tetrahydrofuran moiety at the 2-position. The unique structural configuration of this molecule imparts distinct chemical and biological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- combines elements of both pyrimidine and furan derivatives, which are well-documented for their pharmacological significance. Pyrimidine derivatives are ubiquitous in medicinal chemistry, serving as key scaffolds in drugs targeting various diseases, including cancer, infectious diseases, and metabolic disorders. The presence of a carboxylic acid group enhances the compound's reactivity, enabling further functionalization through esterification, amidation, or other derivatization strategies.

The tetrahydrofuran (THF) ring in 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- introduces additional conformational flexibility to the molecule. This feature is particularly advantageous in drug design, as it can influence both solubility and binding affinity to biological targets. Recent studies have highlighted the role of THF-containing compounds in modulating enzyme activity and receptor interactions, making them promising candidates for therapeutic intervention.

In the context of contemporary pharmaceutical research, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- has garnered attention for its potential applications in oncology. Pyrimidine-based inhibitors are among the most studied classes of anticancer agents due to their ability to interfere with critical cellular processes such as DNA replication and transcription. The methyl and tetrahydrofuran substituents may contribute to enhanced selectivity by fine-tuning interactions with target proteins. For instance, modifications at the 4-position can alter binding affinity to kinases or other enzymes implicated in cancer progression.

Recent advances in computational chemistry have facilitated the rational design of such compounds by predicting their binding modes to biological targets. Molecular docking studies indicate that 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- may exhibit inhibitory activity against certain kinases by occupying pockets similar to known inhibitors. This aligns with broader trends in drug discovery where structure-based design is leveraged to optimize potency and selectivity.

The synthesis of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic routes include condensation reactions to form the pyrimidine ring, followed by functionalization at the carboxyl and methyl positions. The introduction of the tetrahydrofuran moiety typically proceeds via cyclization reactions involving appropriate precursors. These synthetic strategies underscore the compound's utility as a building block for more complex molecules.

From a bioorganic chemistry perspective, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- exemplifies how structural diversity can be harnessed to modulate biological activity. The interplay between electronic and steric effects governed by its substituents determines its interaction profile with biological macromolecules. Such insights are crucial for developing next-generation therapeutics that exhibit improved pharmacokinetic properties.

The compound's potential extends beyond oncology; it may also find applications in antimicrobial research. Pyrimidine derivatives have demonstrated efficacy against resistant bacterial strains by targeting essential metabolic pathways. The unique scaffold of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(tetrahydro-3-furanyl)- could inspire novel antibiotics or antifungal agents by serving as a scaffold for further derivatization.

In conclusion,5-Pyrimidinecarboxylic acid, 4-methyl, 2-(tetrahydro-3-furanyl) CAS No. 1468954-20-2, represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic strategies. Its dual functionality as both an intermediate and a potential lead compound underscores its significance in modern drug discovery efforts aimed at addressing unmet medical needs.